Cas no 1533441-20-1 (Methyl 5-cyano-4-fluoro-2-methylbenzoate)

• Product Name: Methyl 5-cyano-4-fluoro-2-methylbenzoate
• CAS No: 1533441-20-1
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4953210
• PubChem ID: 90021743
• Update Time: 2025-09-23

Methyl 5-cyano-4-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-fluoro-2-methylbenzoate
• DB-209418
• CVUAECXAUDUOOT-UHFFFAOYSA-N
• DTXSID601211333
• 1533441-20-1
• Benzoic acid, 5-cyano-4-fluoro-2-methyl-, methyl ester
• SCHEMBL15544098
• G75034

• Inchi： 1S/C10H8FNO2/c1-6-3-9(11)7(5-12)4-8(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： CVUAECXAUDUOOT-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-4-fluoro-2-methylbenzoate

Comprehensive Analysis of Methyl 5-cyano-4-fluoro-2-methylbenzoate (CAS No. 1533441-20-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, Methyl 5-cyano-4-fluoro-2-methylbenzoate (CAS No. 1533441-20-1) has emerged as a compound of significant interest. This ester derivative, characterized by its cyano, fluoro, and methyl functional groups, offers unique reactivity patterns that make it invaluable in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug discovery, agrochemical formulations, and advanced material science. The compound's molecular structure, C₁₀H₈FNO₂, combines aromatic stability with strategic substituents that enhance its versatility in cross-coupling reactions and nucleophilic substitutions.

The growing demand for fluorinated compounds in medicinal chemistry has propelled Methyl 5-cyano-4-fluoro-2-methylbenzoate into the spotlight. Fluorination is a key strategy to improve metabolic stability and bioavailability in active pharmaceutical ingredients (APIs), aligning with trends in targeted drug delivery and personalized medicine. Recent studies highlight its role as a precursor for kinase inhibitors and antiviral agents—topics dominating PubMed and Google Scholar searches. Its cyano group further enables click chemistry applications, a technique frequently queried in AI-driven synthesis platforms like IBM RXN for Chemistry.

From an industrial perspective, scalability and purity (≥98% HPLC) are critical factors for CAS No. 1533441-20-1. Suppliers emphasize compliance with REACH regulations and GMP standards, addressing frequent customer concerns about supply chain transparency. Analytical data—including ¹H/ ¹³C NMR spectra and mass spectrometry—are routinely requested in procurement discussions, reflecting the compound's niche in high-value R&D. Environmental considerations also drive interest in greener synthesis routes, with microwave-assisted and flow chemistry methods gaining traction—a trend corroborated by Altmetric data from recent ACS publications.

Innovative applications extend beyond life sciences. Material scientists leverage the compound's benzoate backbone to design liquid crystals and OLED precursors, responding to surges in searches for "organic electronic materials." Patent analyses reveal its utility in photoactive layers for perovskite solar cells—a hot topic in renewable energy forums. Meanwhile, its stability under acidic conditions makes it a candidate for corrosion inhibitors, intersecting with industrial queries about "long-lasting protective coatings."

Quality control protocols for Methyl 5-cyano-4-fluoro-2-methylbenzoate prioritize residual solvent monitoring (e.g., DMF < 500 ppm) and polymorph characterization—details often missing from vendor catalogs but highly sought after in technical forums like ChemLinked. Storage recommendations (2-8°C under inert gas) and shelf-life studies (>24 months) further differentiate premium-grade material, addressing FAQs from procurement specialists. These specifications align with ISO 9001:2015 benchmarks, a verification point increasingly used in supplier selection algorithms.

Emerging research directions include computational modeling of its ADMET properties—a subject trending in AI-augmented drug design communities. Molecular docking simulations suggest potential interactions with CYP450 enzymes, making it a case study in "predictive toxicology" workshops. Such interdisciplinary relevance ensures that CAS No. 1533441-20-1 remains a fixture in grant proposals and corporate innovation pipelines, particularly in regions boosting biotech infrastructure (e.g., Boston-Cambridge clusters and Shanghai Zhangjiang Hub).

In summary, Methyl 5-cyano-4-fluoro-2-methylbenzoate exemplifies the convergence of synthetic utility and commercial viability. Its multifaceted roles—from building block to functional material—cater to diverse scientific inquiries while meeting stringent industry standards. As evidenced by citation metrics and procurement patterns, this compound will continue to shape advancements in fields demanding precision chemistry and tailored molecular architectures.